
Unveiling the Chemical Identity of Nickel
Carbide (Ni3C): An XPS-Based Comparative

Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: NICKEL CARBIDE
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Cat. No.: B1175060

Get Quote

For researchers, scientists, and professionals in material science and catalysis, understanding

the precise chemical state of nickel and carbon in nickel carbide (Ni3C) is paramount for

predicting and optimizing its performance. This guide provides a comprehensive comparison of

the X-ray Photoelectron Spectroscopy (XPS) signatures of Ni3C against other relevant nickel

and carbon species, supported by experimental data and detailed protocols.

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic

technique that measures the elemental composition, empirical formula, chemical state, and

electronic state of the elements within a material. In the context of Ni3C, XPS is instrumental in

distinguishing the carbidic phase from metallic nickel, nickel oxides, and various forms of

carbon that may coexist in a sample.
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The core-level binding energies of nickel (Ni 2p) and carbon (C 1s) are key identifiers of their

chemical environments. The following tables summarize the characteristic binding energies for

Ni and C in Ni3C and other commonly encountered chemical states, compiled from various

studies.[1][2][3][4][5][6][7]

Table 1: Comparison of Ni 2p3/2 Binding Energies for Various Nickel Species

Chemical State Binding Energy (eV)
Key Distinguishing
Features

Ni in Ni3C ~853.4

Shifted to a slightly higher

binding energy compared to

metallic Ni.

Metallic Ni (Ni0) ~852.4 - 852.8

Lower binding energy

compared to carbidic and

oxidized forms.[1][3][6]

Nickel Oxide (NiO) ~853.7 - 856.0

Characterized by strong

satellite peaks at higher

binding energies.[1][3][6]

Nickel Hydroxide (Ni(OH)2) ~855.0 - 856.0

Often exhibits broader peaks

and distinct satellite features

compared to NiO.[1]

Ni3+ species ~857.0 - 858.0

Found in compounds like

NiOOH, at significantly higher

binding energies.[1]

Table 2: Comparison of C 1s Binding Energies for Various Carbon Species
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Chemical State Binding Energy (eV)
Key Distinguishing
Features

C in Ni3C ~283.0 - 283.7

Significantly lower binding

energy compared to

graphitic/adventitious carbon.

[2]

Graphitic/sp2 Carbon ~284.4 - 284.7
The typical reference for

adventitious carbon.[1][2]

Amorphous/sp3 Carbon ~284.9 - 285.3
Slightly higher binding energy

than graphitic carbon.[2][5]

C-O bonds ~286.1
Indicative of surface oxidation

or contamination.[1]

C=O bonds ~287.2
Indicative of surface oxidation

or contamination.[1]

O-C=O bonds ~288.7
Indicative of surface oxidation

or contamination.[1]

Experimental Protocol for XPS Analysis of Ni-C
Materials
A typical experimental workflow for the XPS analysis of nickel-carbon materials is outlined

below. This protocol is a generalized procedure based on methodologies reported in the

literature.[2][8][9]

Sample Preparation: The sample, often in powder or thin-film form, is mounted on a sample

holder using double-sided conductive tape. For powder samples, it is crucial to ensure a

smooth and uniform surface.

Introduction into UHV: The sample is introduced into the ultra-high vacuum (UHV) chamber

of the XPS instrument. A base pressure of <10-8 mbar is typically required to prevent surface

contamination.
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X-ray Source: A monochromatic Al Kα (1486.6 eV) or Mg Kα (1253.6 eV) X-ray source is

used to irradiate the sample.

Sputter Cleaning (Optional): To remove surface contaminants (adventitious carbon, oxides),

the sample surface can be cleaned by gentle sputtering with Ar+ ions. The sputtering energy

and time should be carefully optimized to avoid altering the chemical state of the material of

interest.

Data Acquisition:

Survey Scan: A wide energy range scan (e.g., 0-1200 eV) is performed to identify all the

elements present on the surface.

High-Resolution Scans: Detailed scans are acquired for the core levels of interest,

primarily Ni 2p and C 1s. A smaller pass energy is used to achieve higher energy

resolution.

Charge Referencing: For non-conductive or poorly conductive samples, charging effects can

shift the binding energy scale. The C 1s peak of adventitious carbon at 284.8 eV is

commonly used as a reference to correct for this shift.

Data Analysis:

Background Subtraction: A Shirley or Tougaard background is subtracted from the high-

resolution spectra.

Peak Fitting: The spectra are deconvoluted into their constituent components using fitting

software. The peaks are typically modeled with Gaussian-Lorentzian functions.

Constraints on peak positions, full width at half maximum (FWHM), and area ratios may be

applied based on known chemical states.

Visualizing the Experimental Workflow and Data
Interpretation
The following diagrams, generated using the DOT language, illustrate the experimental

workflow for XPS analysis and the logical process of determining the chemical states of nickel

and carbon in Ni3C.
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Caption: Experimental workflow for XPS analysis of Ni-C materials.
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Caption: Logical relationship for identifying Ni3C using XPS data.

In conclusion, the distinct binding energy shifts observed in both the Ni 2p and C 1s spectra

provide a reliable method for the identification and chemical state analysis of Ni3C. By

comparing experimental data with the reference values provided in this guide, researchers can

confidently characterize their nickel-carbon materials, leading to a better understanding of their

properties and performance in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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